1-(4-(Tert-butyl)phenoxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(4-tert-butylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol;hydrochloride
• InChI: InChI=1S/C23H31ClN2O2.ClH/c1-23(2,3)18-7-9-22(10-8-18)28-17-21(27)16-25-11-13-26(14-12-25)20-6-4-5-19(24)15-20;/h4-10,15,21,27H,11-14,16-17H2,1-3H3;1H
• InChI Key: PWRICHHENDXHHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC(=CC=C3)Cl)O.Cl
• Molecular Formula: C23H32Cl2N2O2
• Molecular Weight: 439.4 g/mol
• CAS No.: 1216457-47-4

Description

1-(4-(Tert-butyl)phenoxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C23H32Cl2N2O2 and its molecular weight is 439.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis of similar compounds involves complex condensation reactions, as demonstrated in the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, highlighting the intricate processes involved in creating such chemicals (Sanjeevarayappa et al., 2015).

Crystal Structure Analysis

• Crystal structure analysis of related compounds, like fluphenazine dihydrochloride dimethanol solvate, provides insights into molecular conformations and intermolecular interactions, which are crucial for understanding the properties of 1-(4-(Tert-butyl)phenoxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride (Petrus et al., 2012).

Biological Activity Studies

• The biological activity of similar compounds has been explored, such as the antibacterial and anthelmintic activity screening of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, which could imply potential applications in medical research for this compound (Sanjeevarayappa et al., 2015).

Pharmacological Properties

• Research on compounds like 1-substituted piperidines provides insights into their pharmacological properties, which could be relevant for understanding the applications of this compound in medicinal chemistry and drug development (Vardanyan, 2018).

Chemical Reactivity and Stability

• The study of the reactivity and stability of related compounds, as seen in the degradation of chlorotriazine pesticides by sulfate radicals, can provide valuable information on the chemical behavior of this compound under various conditions (Lutze et al., 2015).